Cas no 62069-89-0 (2-Butenethioamide, N-phenyl-3-[(phenylmethyl)amino]-)

• Product name: 2-Butenethioamide, N-phenyl-3-[(phenylmethyl)amino]-
• CAS No: 62069-89-0
• MF: C₁₇H₁₈N₂S
• MW: 282.403222560883
• CID: 1635167

2-Butenethioamide, N-phenyl-3-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Butenethioamide, N-phenyl-3-[(phenylmethyl)amino]-

• Inchi： 1S/C17H18N2S/c1-14(18-13-15-8-4-2-5-9-15)12-17(20)19-16-10-6-3-7-11-16/h2-12,18H,13H2,1H3,(H,19,20)
• InChI Key： JAKMHDKBOQBIPS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=S)C=C(NCC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 282.11924

Experimental Properties

• Density: 1.162±0.06 g/cm3(Predicted)
• Melting Point: 96-97 °C
• Boiling Point: 430.7±55.0 °C(Predicted)
• PSA: 24.06
• pka: 10.59±0.70(Predicted)